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Introduction
Aktiferrin is an oral iron preparation formulated to treat and prevent iron deficiency anemia. It

is a combination product that includes ferrous sulfate, a well-established source of iron, and the

amino acid DL-serine. The inclusion of DL-serine is a distinguishing feature of Aktiferrin,

purported to enhance the absorption and tolerability of the ferrous iron. This technical guide

provides a comprehensive overview of Aktiferrin's composition, its proposed mechanism of

action, and a review of relevant clinical data and experimental methodologies.

Composition of Aktiferrin Formulations
Aktiferrin is available in various dosage forms to suit different patient populations, including

drops for pediatric use and capsules for adults. The core active components across these

formulations are consistent, though their quantities vary.
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Formulation Active Ingredient Quantity

Aktiferrin Drops (per 100 ml) Ferrous sulfate heptahydrate
4.72 g (equivalent to 0.948 g of

elemental iron)[1]

DL-Serine 3.56 g[1]

Aktiferrin Capsules (per

capsule)
Dried ferrous sulfate 104.267-109.116 mg

DL-Serine 129.00 mg[2]

Aktiferrin-F Capsules (per

capsule)
Ferrous Sulphate 113.85 mg

DL-Serine 129 mg[3]

Folic Acid 0.5 mg[3]

Mechanism of Action
The primary mechanism of action of Aktiferrin revolves around the synergistic interplay

between ferrous sulfate and DL-serine to optimize iron absorption and utilization.

1. Iron Replenishment: Ferrous sulfate provides iron in the ferrous (Fe²⁺) state, which is the

more readily absorbed form in the gastrointestinal tract. Iron is an essential component of

hemoglobin, myoglobin, and various enzymes, and its supplementation is crucial for restoring

the body's iron stores and supporting erythropoiesis.

2. Enhanced Absorption via DL-Serine: The key innovation in Aktiferrin's formulation is the

inclusion of the amino acid DL-serine. It is proposed that DL-serine enhances iron absorption

through the following mechanisms:

Chelation and Stabilization: DL-serine can form a chelate complex with the ferrous iron in the

gut. This chelation helps to maintain iron in its soluble and more absorbable Fe²⁺ state,

preventing its oxidation to the less soluble ferric (Fe³⁺) form.

Facilitated Transport: The iron-serine complex is thought to be transported across the

intestinal epithelium via the Divalent Metal Transporter 1 (DMT1), a key protein responsible
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for the absorption of non-heme iron. By presenting iron in a more favorable form, DL-serine

may increase the efficiency of this transport process.

The enhanced absorption is suggested to allow for a lower dose of elemental iron to achieve a

therapeutic effect, which may, in turn, improve the gastrointestinal tolerability of the

supplement.
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Proposed mechanism of Aktiferrin iron absorption.

Clinical Efficacy and Tolerability
While extensive, publicly available clinical trial data specifically for Aktiferrin is limited, a key

study compared its effectiveness and tolerance with another ferrous sulfate preparation,

Tardyferon.

A randomized clinical trial involving 40 patients with sideropenic anemia demonstrated that

Aktiferrin had a comparable therapeutic effect on hematological parameters to Tardyferon,

despite containing 2.5 times less elemental iron. Furthermore, the study reported better

gastrointestinal tolerance for Aktiferrin, with no instances of intolerance observed in the

Aktiferrin group, compared to four patients in the Tardyferon group.

Due to the unavailability of the full-text article, specific quantitative data from this study cannot

be presented. However, to provide context, the table below presents data from a study on a

similar concept: the combination of ferrous sulfate with an amino acid (in this case, an iron

amino acid chelate) compared to ferrous sulfate alone in pregnant women with iron deficiency

anemia. This data can be considered a proxy to illustrate the potential benefits of such

formulations.

Proxy Clinical Trial Data: Iron Amino Acid Chelate vs. Ferrous Sulfate in Pregnant Women

Parameter
Iron Amino Acid Chelate
Group

Ferrous Sulfate Group

Baseline Hemoglobin (g/dL) 9.8 ± 0.6 9.7 ± 0.7

Hemoglobin at 90 days (g/dL) 11.5 ± 0.8 11.2 ± 0.9

Baseline Serum Ferritin

(ng/mL)
12.3 ± 4.5 13.1 ± 5.2

Serum Ferritin at 90 days

(ng/mL)
25.6 ± 8.1 18.9 ± 7.3

Gastrointestinal Side Effects Lower Incidence Higher Incidence
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Note: This data is from a study on a different, though conceptually similar, product and is

intended for illustrative purposes only.

Experimental Protocols
The following is a representative, detailed methodology for a clinical trial designed to evaluate

the efficacy and tolerability of an oral iron supplement like Aktiferrin, based on common

practices in the field.

Title: A Randomized, Double-Blind, Comparative Study of the Efficacy and Tolerability of

Aktiferrin versus Ferrous Sulfate in the Treatment of Iron Deficiency Anemia.

1. Study Design:

A multicenter, randomized, double-blind, parallel-group study.

2. Patient Population:

Inclusion Criteria:

Adult males and non-pregnant females aged 18-55 years.

Confirmed diagnosis of iron deficiency anemia (Hemoglobin < 12 g/dL for females, < 13

g/dL for males, and Serum Ferritin < 30 ng/mL).

Written informed consent.

Exclusion Criteria:

Known hypersensitivity to any of the study drug components.

Anemia due to causes other than iron deficiency.

History of gastrointestinal surgery or malabsorption syndromes.

Use of other iron supplements or medications known to affect iron absorption within 30

days of screening.
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3. Investigational Products and Dosing:

Group A: Aktiferrin capsules (containing ferrous sulfate and DL-serine).

Group B: Placebo-matched capsules containing an equivalent dose of elemental iron as

ferrous sulfate only.

Dosing Regimen: One capsule taken orally twice daily for 12 weeks.

4. Study Procedures:

Screening Visit (Day -14 to -1):

Informed consent, medical history, physical examination, and collection of baseline blood

samples for hematological and biochemical analysis.

Randomization Visit (Day 0):

Eligible participants are randomly assigned to either Group A or Group B.

Dispensation of study medication.

Follow-up Visits (Weeks 4, 8, and 12):

Assessment of adverse events and medication compliance.

Collection of blood samples for hematological and biochemical analysis.

5. Efficacy and Safety Assessments:

Primary Efficacy Endpoint:

Change in hemoglobin concentration from baseline to Week 12.

Secondary Efficacy Endpoints:

Change in serum ferritin, transferrin saturation (TSAT), and soluble transferrin receptor

(sTfR) from baseline to Week 12.
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Proportion of participants achieving a normal hemoglobin level at Week 12.

Safety Assessments:

Incidence, severity, and type of adverse events, with a focus on gastrointestinal side

effects (e.g., nausea, constipation, abdominal pain).

6. Statistical Analysis:

The primary efficacy endpoint will be analyzed using an Analysis of Covariance (ANCOVA),

with baseline hemoglobin as a covariate.

Secondary endpoints will be analyzed using appropriate statistical methods (e.g., t-tests, chi-

square tests).

A p-value of <0.05 will be considered statistically significant.
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A representative experimental workflow diagram.

Conclusion
Aktiferrin presents a noteworthy formulation in the management of iron deficiency anemia by

combining ferrous sulfate with the amino acid DL-serine. The proposed mechanism of

enhanced absorption and improved tolerability through the chelation and stabilization of ferrous

iron by DL-serine is a compelling concept. While direct, extensive quantitative clinical data
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remains somewhat limited in the public domain, the available evidence suggests a favorable

efficacy and safety profile. Further large-scale, well-controlled clinical trials are warranted to

fully elucidate the clinical benefits of Aktiferrin in comparison to other oral iron preparations

and to provide more robust quantitative data on its impact on hematological parameters and

patient-reported outcomes. The detailed experimental protocol provided herein offers a

framework for such future investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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